Cas no 93069-10-4 (Benzenamine, N-ethyl-3-methyl-N-pentyl-)

Benzenamine, N-ethyl-3-methyl-N-pentyl- structure
93069-10-4 structure
Product name:Benzenamine, N-ethyl-3-methyl-N-pentyl-
CAS No:93069-10-4
MF:C14H23N
MW:205.33912
CID:735767
PubChem ID:6423356

Benzenamine, N-ethyl-3-methyl-N-pentyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N-ethyl-3-methyl-N-pentyl-
    • N-ethyl-3-methyl-N-pentylaniline
    • XBTAGSMWJBGXOQ-UHFFFAOYSA-N
    • 93069-10-4
    • 3-Methylaniline, N-ethyl-N-pentyl-
    • DTXSID10423685
    • Inchi: InChI=1S/C14H23N/c1-4-6-7-11-15(5-2)14-10-8-9-13(3)12-14/h8-10,12H,4-7,11H2,1-3H3
    • InChI Key: XBTAGSMWJBGXOQ-UHFFFAOYSA-N
    • SMILES: CCCCCN(CC)C1=CC=CC(=C1)C

Computed Properties

  • Exact Mass: 205.183049738g/mol
  • Monoisotopic Mass: 205.183049738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 3.2Ų

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